Cas no 878692-22-9 (4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878692-22-9
• MF: C₂₃H₂₄ClN₃O₂
• MW: 409.908564567566
• CID: 6284403
• PubChem ID: 6491106
• Update Time: 2025-10-30

4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• Z237648542
• VU0607059-1
• 4-{1-[2-(4-chloro-3-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• 878692-22-9
• F3243-0975
• AKOS000714770
• AKOS016316721
• 4-[1-[2-(4-chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• 1-allyl-4-(1-(2-(4-chloro-3-methylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C23H24ClN3O2/c1-3-10-26-15-17(14-22(26)28)23-25-20-6-4-5-7-21(20)27(23)11-12-29-18-8-9-19(24)16(2)13-18/h3-9,13,17H,1,10-12,14-15H2,2H3
• InChI Key： GYXWXSGHDDNYNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCCN1C2C=CC=CC=2N=C1C1CC(N(CC=C)C1)=O

Computed Properties

• Exact Mass: 409.1557047g/mol
• Monoisotopic Mass: 409.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

Introduction to 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878692-22-9)

4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, also known by its CAS number 878692-22-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one includes a benzodiazepine core fused with a pyrrolidinone ring, along with a substituted phenoxy group and an allyl substituent. These structural elements contribute to its pharmacological profile and potential therapeutic effects. The presence of the chloro and methyl groups on the phenoxy ring adds to the compound's lipophilicity, which can enhance its ability to cross biological membranes and interact with target receptors.

Recent research has focused on the pharmacological properties of this compound, particularly its interactions with GABA_A receptors. GABA_A receptors are ligand-gated ion channels that play a crucial role in the central nervous system (CNS) by mediating inhibitory neurotransmission. Studies have shown that 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one exhibits high affinity for GABA_A receptors, which can lead to enhanced chloride ion influx and subsequent neuronal inhibition. This mechanism is responsible for the compound's anxiolytic and sedative effects.

In addition to its anxiolytic properties, 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant effects are thought to be mediated through its interaction with GABA_A receptors, which can stabilize neuronal membranes and prevent the propagation of abnormal electrical activity.

The pharmacokinetic properties of 4-{1-2-(4-chloro-3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-y l}-1-(prop - 2 - en - 1 - yl )pyrrolidin - 2 - one have also been studied extensively. Due to its lipophilic nature, this compound exhibits good oral bioavailability and rapid absorption following administration. However, it is important to note that the compound's metabolism and elimination pathways are complex and can vary depending on factors such as dose, route of administration, and individual patient characteristics.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{1 - 2 - ( 4 - chloro - 3 - methylphenoxy ) ethyl - 1H - 1 , 3 - benzodiazol - 2 - yl } - 1 -( prop - 2 - en - 1 - yl )pyrrolidin - 2 - one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 4-{1 - 2 -(4-chloro - 3-methylphenoxy ) ethyl - 1H - benzodiazol - yl } - ( propenyl )pyrrolidinone (CAS No. 87869< strong >-) is a promising compound with potential applications in the treatment of anxiety disorders, epilepsy, and other CNS-related conditions. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development in the field of medicinal chemistry.